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Compound of Interest

Compound Name: ELUGENT DETERGENT

Cat. No.: B1180045 Get Quote

This guide provides a detailed overview of ELUGENT™ Detergent, a non-ionic surfactant

widely utilized in biochemical and pharmaceutical research for the solubilization and purification

of membrane-bound proteins.

Core Composition and Properties
ELUGENT™ Detergent is a non-ionic detergent composed of a mixture of alkyl glucosides.[1]

[2] Specifically, it is identified as oligomeric C9-C11 alkyl glycosides.[3] This composition makes

it a cost-effective alternative to other non-ionic detergents like n-octyl-β-D-glucopyranoside and

TRITON™ X-100 for large-scale protein solubilization.[1][2] The detergent is typically supplied

as a 50% aqueous solution.[1][4][5][6]
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Property Value Source

CAS Number 132778-08-6 [1][2][4][6]

Alternate Names Alkyl polyglycoside surfactant [6]

Chemical Class
Non-ionic detergent, mixture of

alkyl glucosides
[1][2]

Formulation 50% aqueous solution [1]

Appearance
Clear, viscous brown to yellow

liquid
[1]

Hydrophile-Lipophile Balance

(HLB)
13.1 [1][2]

Storage Temperature +15°C to +30°C [1]

Mechanism of Action in Membrane Protein
Solubilization
The primary application of ELUGENT™ Detergent is the solubilization and purification of

membrane-bound proteins.[1][2][4][6] Its amphipathic nature, with a hydrophilic glucoside head

and a hydrophobic alkyl tail, allows it to disrupt the lipid bilayer of cell membranes and form

micelles around hydrophobic protein domains, thereby extracting them into a soluble form.

A generalized workflow for membrane protein extraction using a detergent like ELUGENT™ is

depicted below.
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General Workflow for Membrane Protein Extraction
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Caption: A generalized workflow for membrane protein extraction using ELUGENT™

Detergent.

Experimental Protocol: A Generalized Approach
While specific concentrations and incubation times are protein-dependent and require empirical

optimization, a general protocol for the solubilization of membrane proteins from a prepared

membrane fraction is as follows:

Preparation of Membrane Fraction: Start with a pellet of cells or a tissue sample. Lyse the

cells using mechanical or chemical methods and isolate the membrane fraction through

differential centrifugation.

Resuspension: Resuspend the membrane pellet in a suitable buffer (e.g., Tris-HCl, HEPES)

containing protease inhibitors.

Detergent Addition: Add ELUGENT™ Detergent to the resuspended membranes. The final

concentration of the detergent should be above its critical micelle concentration (CMC). A

typical starting point is 1-2% (w/v).

Solubilization: Incubate the mixture, typically for 1-2 hours at 4°C with gentle agitation, to

allow the detergent to solubilize the membrane proteins.

Clarification: Centrifuge the mixture at high speed (e.g., >100,000 x g) for 1 hour to pellet

insoluble material.

Collection of Solubilized Proteins: The supernatant contains the solubilized membrane

proteins, which can then be used for downstream applications such as affinity

chromatography.

Safety and Handling
ELUGENT™ Detergent is classified as an irritant.[1][2] It can cause skin irritation (H315),

serious eye irritation (H319), and may cause respiratory irritation (H335).[2] When handling, it is

important to wear appropriate personal protective equipment, including gloves and eye

protection.[1][7] Work in a well-ventilated area and avoid breathing vapors.[7] In case of contact

with eyes, rinse immediately with plenty of water and seek medical advice.[1]
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The logical relationship for handling and safety precautions is illustrated in the diagram below.

Safety and Handling of ELUGENT™ Detergent
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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